N-benzyl-2-(1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)hydrazinecarboxamide

• IUPAC Name: 1-benzyl-3-[[1-[(3-fluorophenyl)methyl]-2-oxopyridine-3-carbonyl]amino]urea
• InChI: InChI=1S/C21H19FN4O3/c22-17-9-4-8-16(12-17)14-26-11-5-10-18(20(26)28)19(27)24-25-21(29)23-13-15-6-2-1-3-7-15/h1-12H,13-14H2,(H,24,27)(H2,23,25,29)
• InChI Key: LSUSSOYWZIKAKJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)NNC(=O)C2=CC=CN(C2=O)CC3=CC(=CC=C3)F
• Molecular Formula: C21H19FN4O3
• Molecular Weight: 394.4 g/mol

Description

“N-benzyl-2-(1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)hydrazinecarboxamide” is a novel hybrid molecule. Some of these molecules have shown prominent analgesic effects in animal models of pain.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. The process typically involves the reaction of benzyl halides with anilines in the presence of a base such as sodium bicarbonate. The reaction is usually carried out in a solvent like DMF at elevated temperatures. The resulting products are then purified by column chromatography.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been described in detail in the literature. These reactions typically involve the formation of a carbon-nitrogen bond between the benzyl halide and the aniline.

Scientific Research Applications

Solid-State Tautomeric Structure

The compound similar to N-benzyl-2-(1-(3-fluorobenzyl)-2-oxo-1,2-dihydropyridine-3-carbonyl)hydrazinecarboxamide has been studied for its solid-state tautomeric structure and electron distribution. The molecule's conformation in the solid state was resolved using single-crystal X-ray crystallography. The study also explored the electrostatic properties derived from the molecular charge density, revealing a lengthened conformation and nearly orthogonal rings of the two benzyl groups. This research provides insight into the structural characteristics of such molecules, which could be relevant for understanding their behavior in various applications (Bacsa et al., 2013).

Synthesis and Structural Characterization

Another study focused on the synthesis and structural characterization of N-(2-{[(2E)-2-(2-hydroxybenzylidene)hydrazinyl]carbonyl}phenyl)benzamide and its metal complexes. This work provides valuable information on the ligand behavior and the metal-ligand interaction, crucial for understanding the potential applications of such compounds in material science or catalysis (Khan et al., 2018).

Antimicrobial Applications

Research into fluorobenzamides containing thiazole and thiazolidine has shown promising antimicrobial properties. The presence of a fluorine atom in these compounds has been essential for enhancing antimicrobial activity. This line of research could lead to the development of new antimicrobial agents, highlighting the potential of this compound derivatives in medical applications (Desai et al., 2013).